5-bromo-N-(5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H12BrN3O4/c1-2-21-10-5-3-9(4-6-10)14-18-19-15(23-14)17-13(20)11-7-8-12(16)22-11/h3-8H,2H2,1H3,(H,17,19,20)
• InChI Key: BPYJHPGLKQDCEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H12BrN3O4
• Molecular Weight: 378.18 g/mol

Description

The compound “5-bromo-N-(5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide” belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains an oxadiazole ring and an ethoxyphenyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The oxadiazole ring is generally stable and resistant to hydrolysis. The bromine atom could potentially be reactive and might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the bromine atom could increase the compound’s molecular weight and could influence its lipophilicity.

Scientific Research Applications

Antiprotozoal Applications

The synthesis and evaluation of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, indicating their potential as antiprotozoal agents (Ismail et al., 2004).

Antibacterial Activities

The synthesis of functionalized N-(4-Bromophenyl)furan-2-carboxamides through Suzuki-Miyaura Cross-Coupling has been explored for their in vitro anti-bacterial activities against drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and MRSA. Computational approaches have validated their mechanism of action, suggesting their utility in combating bacterial resistance (Siddiqa et al., 2022).

Antiviral Activity

Heterocyclic compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone have shown promising antiviral activity against the H5N1 avian influenza virus, showcasing the potential of such derivatives in antiviral research (Flefel et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not known without additional context. Oxadiazole derivatives have been studied for various biological activities, including antimicrobial, antiviral, and anticancer activities.

Future Directions

The future research directions could involve studying the biological activity of this compound, given that other oxadiazole derivatives have shown promising biological activities. Further studies could also explore its potential uses in medicinal chemistry.